Cas no 2138012-90-3 (3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde)

• Product Name: 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde
• CAS No: 2138012-90-3
• MF: C₁₆H₂₀FNO
• MW: 261.3345079422
• CID: 6066416
• PubChem ID: 165486001
• Update Time: 2025-09-27

3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde
• 3-[4-(dimethylamino)-4-methylcyclohex-1-en-1-yl]-4-fluorobenzaldehyde
• 2138012-90-3
• EN300-1124751

• Inchi： 1S/C16H20FNO/c1-16(18(2)3)8-6-13(7-9-16)14-10-12(11-19)4-5-15(14)17/h4-6,10-11H,7-9H2,1-3H3
• InChI Key： UHVKYDKENAXWOM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1C1=CCC(C)(CC1)N(C)C

Computed Properties

• Exact Mass: 261.15289242g/mol
• Monoisotopic Mass: 261.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde

Comprehensive Overview of 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde (CAS No. 2138012-90-3)

3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde (CAS No. 2138012-90-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cyclohexene and fluorobenzaldehyde moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and functional groups make it a valuable candidate for drug discovery, particularly in targeting neurological and inflammatory pathways.

The growing interest in fluorinated compounds and their applications in modern medicine has propelled research into derivatives like 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde. Fluorination is a key strategy in medicinal chemistry, as it enhances metabolic stability and bioavailability. Researchers are actively exploring this compound’s potential in developing next-generation therapeutics, especially for conditions like Alzheimer’s disease and chronic pain, where modulation of neurotransmitter systems is crucial.

From a synthetic chemistry perspective, CAS No. 2138012-90-3 exemplifies the convergence of heterocyclic chemistry and aromatic aldehyde reactivity. Its dimethylamino group introduces electron-donating properties, while the fluoro substituent offers electron-withdrawing effects, creating a balanced electronic environment for further derivatization. This duality is particularly appealing for designing small-molecule inhibitors or catalysts in asymmetric synthesis.

In the context of green chemistry, the compound’s synthesis and applications align with the industry’s push for sustainable methodologies. Recent studies highlight its role in atom-efficient reactions and catalytic processes, reducing waste and energy consumption. As environmental regulations tighten, compounds like 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde are being reevaluated for their eco-friendly potential.

The compound’s physicochemical properties, including solubility, stability, and reactivity, are frequently discussed in academic forums. Its logP value and hydrogen bonding capacity make it a subject of interest in QSAR modeling and drug-likeness predictions. These computational approaches are vital for accelerating the discovery of novel therapeutics, a topic highly searched in AI-driven drug development platforms.

Another trending application of CAS No. 2138012-90-3 lies in material science, particularly in the design of organic semiconductors and photoactive materials. Its conjugated system and fluorinated aromatic ring contribute to tunable electronic properties, making it a candidate for OLEDs and sensors. This interdisciplinary relevance bridges chemistry and engineering, addressing current demands for advanced functional materials.

Safety and handling protocols for 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde are often queried in search engines. While it is not classified as hazardous under standard regulations, proper storage under inert conditions is recommended to preserve its integrity. Researchers emphasize the importance of MSDS documentation and risk assessment when working with such specialized chemicals.

In summary, 3-4-(dimethylamino)-4-methylcyclohex-1-en-1-yl-4-fluorobenzaldehyde (CAS No. 2138012-90-3) represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, materials science, and sustainable chemistry, aligning with global research trends. As interest in fluorinated building blocks and heterocyclic scaffolds grows, this compound will undoubtedly remain at the forefront of innovation.